Cas no 2171764-75-1 (2-Amino-1-(2-cyclopropoxyethyl)cyclohexan-1-ol)

• Product Name: 2-Amino-1-(2-cyclopropoxyethyl)cyclohexan-1-ol
• CAS No: 2171764-75-1
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5777689
• PubChem ID: 165592465
• Update Time: 2025-10-31

2-Amino-1-(2-cyclopropoxyethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-cyclopropoxyethyl)cyclohexan-1-ol
• EN300-1624236
• 2171764-75-1
• 2-Amino-1-(2-cyclopropoxyethyl)cyclohexan-1-ol

• Inchi： 1S/C11H21NO2/c12-10-3-1-2-6-11(10,13)7-8-14-9-4-5-9/h9-10,13H,1-8,12H2
• InChI Key： XQVZJGREIRNMQA-UHFFFAOYSA-N
• SMILES： O(CCC1(CCCCC1N)O)C1CC1

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-Amino-1-(2-cyclopropoxyethyl)cyclohexan-1-ol

Comprehensive Overview of 2-Amino-1-(2-cyclopropoxyethyl)cyclohexan-1-ol (CAS No. 2171764-75-1)

2-Amino-1-(2-cyclopropoxyethyl)cyclohexan-1-ol, identified by its CAS number 2171764-75-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework combining a cyclohexane ring with an amino group and a cyclopropoxyethyl side chain, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological activity through stereochemical and functional group interactions.

The growing demand for novel bioactive molecules has placed 2-Amino-1-(2-cyclopropoxyethyl)cyclohexan-1-ol at the forefront of modern medicinal chemistry. Its cyclopropoxyethyl moiety is a critical structural element often explored in the design of CNS-active compounds, aligning with current trends in neurodegenerative disease research. Recent studies highlight its relevance in targeting G-protein-coupled receptors (GPCRs), a hot topic in AI-driven drug discovery platforms. This connection to cutting-edge technologies enhances its visibility in search queries related to "small molecule GPCR modulators" or "cyclohexanol derivatives in drug design."

From a synthetic perspective, the compound’s amino-cyclohexanol core offers opportunities for chiral synthesis, a key focus area for asymmetric catalysis. Laboratories frequently search for "chiral amine synthesis protocols" or "cyclopropyl ether applications," terms that align with this compound’s utility. Its stability under physiological conditions also makes it a candidate for prodrug development, addressing frequent queries about "improving drug bioavailability." These aspects underscore its dual role as a research tool and a potential therapeutic precursor.

Environmental and regulatory considerations further elevate the profile of CAS 2171764-75-1. With increasing emphasis on green chemistry, researchers investigate solvent-free or catalytic methods to synthesize such intermediates. This aligns with search trends like "sustainable synthesis of amino alcohols" or "eco-friendly heterocyclic compounds." The compound’s low ecotoxicity, as suggested by preliminary data, positions it favorably in discussions about benign-by-design chemicals—a trending topic in regulatory science.

Analytical characterization of 2-Amino-1-(2-cyclopropoxyethyl)cyclohexan-1-ol involves advanced techniques like NMR spectroscopy and HPLC-MS, reflecting common search terms such as "structural elucidation of cyclohexanol derivatives". Its spectral data are often shared in open-access databases, catering to the open science movement. This transparency supports its adoption in academic and industrial settings, where reproducibility is paramount.

In summary, 2-Amino-1-(2-cyclopropoxyethyl)cyclohexan-1-ol (CAS 2171764-75-1) exemplifies the convergence of synthetic utility and biomedical potential. Its relevance to high-impact research areas—from GPCR therapeutics to sustainable synthesis—ensures its prominence in scientific literature and search engine queries. As innovation accelerates, this compound will likely remain a focal point for interdisciplinary exploration.